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Get Quote

The table below summarizes the key identifying information and predicted physicochemical properties for

Methyl Arachidonate, also known as Arachidonic Acid Methyl Ester [1].

Property Description

Common Name Methyl Arachidonate, Arachidonic Acid Methyl Ester [1]

CAS Registry Number 2566-89-4 [1] [2]

HMDB ID HMDB0062594 [1]

Chemical Formula C₂₁H₃₄O₂ [1] [2]

Average Molecular Weight 318.49 g/mol [1] [2]

IUPAC Name methyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate [1]

Classification Fatty Acid Methyl Ester (FAME) [1]

Water Solubility 3.8e-05 g/L (Predicted) [1]

LogP 6.85 (Predicted) [1]
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Commercial Source Information

Methyl Arachidonate is available as a certified reference material from chemical suppliers. The following

table outlines the available product details [2] [3].

Supplier Catalog Number Unit Size Format Storage Condition

AccuStandard UFA-024N 100 mg Neat Freeze (< -10°C), Under N₂ [2]

Restek 35060 100 mg Neat Not Specified [3]

A General Analytical Workflow for Lipid Analysis

Since a specific GC-MS method was not found, the diagram below outlines a generalized experimental

workflow for the sample preparation, analysis, and data processing of lipid compounds like fatty acid methyl

esters. This workflow synthesizes common practices in the field.
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Protocol Steps Explained
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Sample Preparation: This critical first step involves extracting lipids from a biological matrix (e.g.,

plasma, tissue). Liquid-liquid extraction with organic solvents like methyl tert-butyl ether (MTBE) is a
common and effective technique for this purpose [4].

Chromatographic Separation: The extracted and derivatized samples are introduced into a
chromatographic system. The choice of column and mobile phase is crucial:

GC-MS: A non-polar or mid-polar capillary column (e.g., 5% phenyl polysiloxane) is standard for
separating FAMEs. The oven temperature is ramped to resolve compounds based on their

boiling points and polarity.
LC-MS/SFC-MS: As an alternative, Liquid Chromatography (LC) or Supercritical Fluid

Chromatography (SFC) can be used. SFC, with a chiral amylose-based column and a modifier
like 2-propanol/acetonitrile, has been shown to effectively separate various lipid mediators,

including those derived from arachidonic acid, within a short run time [5].
Mass Spectrometric Detection: The separated analytes are ionized and detected. Electron Impact

(EI) ionization is standard for GC-MS, providing reproducible fragmentation spectra. For LC-MS,
Electrospray Ionization (ESI) in positive or negative mode is common. The use of selected reaction

monitoring (SRM) or multiple reaction monitoring (MRM) on a tandem mass spectrometer (MS/MS) is
recommended for high sensitivity and specificity when quantifying target analytes [4].

Data Analysis & Quantification: The data from the mass spectrometer is processed. Quantification
is typically performed using a calibration curve constructed from analytical standards. The use of

deuterated internal standards (e.g., AA-d8 for arachidonic acid) is highly recommended to correct for
losses during sample preparation and matrix effects during ionization [4].

Quality Control (QC) Assessment: System suitability tests and QC samples are run to ensure the
analytical method's precision, accuracy, and stability throughout the sequence meet pre-defined

acceptance criteria [4].

Important Precautionary Notes

Stability: Methyl Arachidonate is a polyunsaturated fatty acid ester and is susceptible to oxidation. It

must be stored under an inert atmosphere (e.g., nitrogen) at freezing temperatures to maintain
stability [2].

Handling: This product should be handled by trained personnel using appropriate personal protective
equipment, including gloves and eye protection. Always refer to the Safety Data Sheet (SDS) for

detailed handling and disposal information [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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